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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, and applications

of Propargyl-PEG1-SS-PEG1-Propargyl, a homobifunctional and cleavable linker. This

molecule is of significant interest in the fields of bioconjugation, drug delivery, and diagnostics,

particularly in the development of Antibody-Drug Conjugates (ADCs).

Core Structure and Functional Properties
Propargyl-PEG1-SS-PEG1-Propargyl is a symmetric molecule featuring two terminal

propargyl groups, two single polyethylene glycol (PEG1) units, and a central disulfide (-S-S-)

bond.[1][2] This unique architecture imparts several key functionalities:

Homobifunctionality: The identical terminal propargyl groups allow for the simultaneous or

sequential conjugation of two azide-containing molecules.[2]

Click Chemistry Reactivity: The propargyl (alkyne) moieties are designed for highly efficient

and specific copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, forming stable

triazole linkages.[3][4]

Cleavable Disulfide Bond: The central disulfide bond is stable under physiological conditions

but can be readily cleaved in the presence of reducing agents such as dithiothreitol (DTT),
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tris(2-carboxyethyl)phosphine (TCEP), or intracellular glutathione.[4][5] This feature is crucial

for the controlled release of conjugated payloads.

PEG Spacers: The short PEG1 units enhance the hydrophilicity and solubility of the linker

and its conjugates, while providing a flexible spacer arm.[1]

Chemical Structure
Systematic Name: 1,2-bis(2-(prop-2-yn-1-yloxy)ethyl)disulfane[1]

Molecular Formula: C₁₀H₁₄O₂S₂[1]

Structure:

Caption: Workflow for ADC synthesis using Propargyl-PEG1-SS-PEG1-Propargyl.
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Caption: Mechanism of disulfide bond cleavage and drug release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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